Cas no 121652-86-6 ((R)-2-Amino-1-(3-chlorophenyl)ethanol)

• Product Name: (R)-2-Amino-1-(3-chlorophenyl)ethanol
• CAS No: 121652-86-6
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD01075027
• CID: 137987
• PubChem ID: 9920489
• Update Time: 2025-06-08

(R)-2-Amino-1-(3-chlorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-1-(3-chlorophenyl)ethanol
• 1-(2-AMINOPHENYL)ETHANONE HYDROCHLORIDE
• Benzenemethanol, a-(aminomethyl)-3-chloro-, (aR)-
• (1R)-2-amino-1-(3-chlorophenyl)ethanol
• (2R)-2-(3-chlorophenyl)-2-hydroxyethylamine
• (R)-(-)-2,10,11-trihydroxy-N-propylnoraporphine hydrobromide
• (R)-(-)-2-amino-1-(3-chlorophenyl)ethanol
• (R)-2-(3-Chlorophenyl)-2-hydroxyethylamine
• (R)-2-hydroxy-N-n-propyl-norapomorphine hydrobromide
• (R)-safinamide
• AC1L1JFL
• CTK6E4811
• N-n-propyl-2,10,11-trih
• R-2-(3-chlorophenyl)-2-hydroxyethyl amine
• SureCN1325958
• (R)-1-(3-CHLOROPHENYL)-1-HYDROXY-2-AMINOETHANE
• á-(aminomethyl)-3-chloro-,(aR)-
• Benzenemethanol,
• Benzenemethanol,|á-(aminomethyl)-3-chloro-,(aR)-
• (R)-2-Amino-1-(3-chloro-phenyl)-ethanol
• STJIXOUDTUPEEL-QMMMGPOBSA-N
• Benzenemethanol, alpha-(aminomethyl)-3-chloro-, (alphaR)-
• EN300-201244
• (2r)-2-(3-chloro-phenyl)2-hydroxyethanamine
• 121652-86-6
• AKOS006271742
• (R)-2-Amino-1-(3-chlorophenyl)ethan-1-ol
• CS-0269102
• CHEMBL4527167
• (R)-1-(3-Chloro-phenyl)-1-hydroxy-2-aminoethane
• (1R)-2-amino-1-(3-chlorophenyl)ethan-1-ol
• Y10333
• (1R)-2-amino-1-(3-chloro-phenyl)-ethanol
• SCHEMBL3489554
• (R)-2-amino-1-(3-chlorophenyl) ethanol
• MFCD01075027

• MDL： MFCD01075027
• Inchi： 1S/C8H10ClNO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,11H,5,10H2/t8-/m0/s1
• InChI Key： STJIXOUDTUPEEL-QMMMGPOBSA-N
• SMILES： ClC1=CC=CC(=C1)[C@H](CN)O

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 319.8 °C at 760 mmHg
• Flash Point: 147.2 °C
• PSA: 46.25000
• LogP: 2.03240

Additional information on (R)-2-Amino-1-(3-chlorophenyl)ethanol

Introduction to (R)-2-Amino-1-(3-chlorophenyl)ethanol (CAS No. 121652-86-6)

(R)-2-Amino-1-(3-chlorophenyl)ethanol (CAS No. 121652-86-6) is a chiral compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is a member of the amino alcohol class and is characterized by its (R)-configuration, which imparts unique stereochemical properties that are crucial for its biological activity and potential therapeutic applications.

The (R)-enantiomer of 2-amino-1-(3-chlorophenyl)ethanol is particularly important due to its potential as a chiral building block in the synthesis of various pharmaceuticals and biologically active molecules. The presence of the chlorine substituent on the phenyl ring and the amino group on the ethyl chain contribute to its distinct chemical and biological properties, making it a valuable intermediate in drug discovery and development.

Recent studies have highlighted the importance of (R)-2-Amino-1-(3-chlorophenyl)ethanol in the development of novel drugs targeting various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a potent inhibitor of specific enzymes involved in neurodegenerative disorders, such as Alzheimer's disease. The chiral nature of the compound allows for selective binding to target proteins, thereby enhancing its efficacy and reducing potential side effects.

In addition to its therapeutic potential, (R)-2-Amino-1-(3-chlorophenyl)ethanol has been explored for its use in the synthesis of chiral catalysts and ligands. These catalysts are essential in asymmetric synthesis, where they facilitate the production of enantiomerically pure compounds with high selectivity. The ability to control stereochemistry is critical in pharmaceutical manufacturing, as many drugs exhibit different biological activities depending on their chirality.

The synthesis of (R)-2-Amino-1-(3-chlorophenyl)ethanol can be achieved through various methods, including asymmetric reduction and resolution techniques. One common approach involves the asymmetric reduction of 2-chloroacetophenone using a chiral catalyst, followed by subsequent derivatization steps to introduce the amino group. This method ensures high enantiomeric purity, which is essential for pharmaceutical applications.

From a safety perspective, (R)-2-Amino-1-(3-chlorophenyl)ethanol is generally considered safe for laboratory use when proper handling and storage protocols are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Safety data sheets (SDS) should be consulted for detailed information on handling and disposal procedures.

In conclusion, (R)-2-Amino-1-(3-chlorophenyl)ethanol (CAS No. 121652-86-6) is a versatile and important compound with significant applications in medicinal chemistry and pharmaceutical research. Its unique stereochemical properties make it an invaluable tool in the development of novel therapeutics and chiral catalysts. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.